Cas no 25844-12-6 (Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-)
25844-12-6 structure
Product Name:Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-
CAS No:25844-12-6
MF:C12H18O2
MW:194.270123958588
CID:282348
PubChem ID:117649
Update Time:2025-04-19
Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-
- 2-tert-butyl-6-(hydroxymethyl)-4-methylphenol
- 2-Hydroxy-3-tert-butyl-5-methylbenzenemethanol
- 4-methyl-2-tert-butyl-6-hydroxym ethyl-phenol
- 25844-12-6
- SCHEMBL10245551
- OVXVAICEGAXQFZ-UHFFFAOYSA-N
- Benzenemethanol, 3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-
- DTXSID3067154
-
- Inchi: 1S/C12H18O2/c1-8-5-9(7-13)11(14)10(6-8)12(2,3)4/h5-6,13-14H,7H2,1-4H3
- InChI Key: OVXVAICEGAXQFZ-UHFFFAOYSA-N
- SMILES: OC1C(CO)=CC(C)=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 194.13074
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl- Related Literature
-
Patrick Kempe,Tina L?schner,David Adner,Stefan Spange New J. Chem. 2011 35 2735
25844-12-6 (Benzenemethanol,3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-) Related Products
- 88-26-6(3,5-Di-tert-butyl-4-hydroxybenzyl alcohol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent